Cas no 142044-85-7 (1-(2-Bromo-4-methylphenyl)-1H-pyrrole)

1-(2-Bromo-4-methylphenyl)-1H-pyrrole is a brominated aromatic heterocyclic compound featuring a pyrrole ring attached to a substituted phenyl group. This structure makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty materials. The bromine substituent enhances reactivity for cross-coupling reactions, such as Suzuki or Heck couplings, while the methyl group offers steric and electronic modulation. Its well-defined molecular architecture ensures consistent performance in complex transformations. The compound is typically handled under inert conditions due to its sensitivity to air and moisture. Suitable for research and industrial applications, it provides a versatile building block for constructing advanced molecular frameworks.

1-(2-Bromo-4-methylphenyl)-1H-pyrrole structure

142044-85-7 structure

Product Name:1-(2-Bromo-4-methylphenyl)-1H-pyrrole

CAS No:142044-85-7

MF:C₁₁H₁₀BrN

MW:236.107801914215

MDL:MFCD02665225

CID:1090232

PubChem ID:4715199

Update Time:2025-05-19

1-(2-Bromo-4-methylphenyl)-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

- 1-(2-Bromo-4-methylphenyl)-1H-pyrrole
- 1-(2-bromo-4-methylphenyl)pyrrole
- AKOS000202148
- DTXSID00405839
- 1H-Pyrrole, 1-(2-bromo-4-methylphenyl)-
- SB62445
- 142044-85-7
- STK895533
- BS-21462
- SCHEMBL9043922
- GVOGUJBMHXFQFN-UHFFFAOYSA-N
- MFCD02665225
- CS-0207446
- DA-10438
- BBL022306
- MDL： MFCD02665225
- Inchi： 1S/C11H10BrN/c1-9-4-5-11(10(12)8-9)13-6-2-3-7-13/h2-8H,1H3
- InChI Key： GVOGUJBMHXFQFN-UHFFFAOYSA-N
- SMILES： BrC1C=C(C)C=CC=1N1C=CC=C1

Computed Properties

Exact Mass: 234.99966g/mol
Monoisotopic Mass: 234.99966g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 166
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 4.9Å²

1-(2-Bromo-4-methylphenyl)-1H-pyrrole Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-(2-Bromo-4-methylphenyl)-1H-pyrrole Pricemore >>

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